Cas no 20184-66-1 (1,2-Benzenediol, 3,4-dinitro- (9CI))

1,2-Benzenediol, 3,4-dinitro- (9CI) structure
20184-66-1 structure
Product Name:1,2-Benzenediol, 3,4-dinitro- (9CI)
CAS No:20184-66-1
MF:C6H4N2O6
MW:200.105761528015
CID:269113
PubChem ID:5493211
Update Time:2025-04-19

1,2-Benzenediol, 3,4-dinitro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 3,4-dinitro- (9CI)
    • 1,2-Benzenediol,3,4-dinitro-
    • 3,4-dinitrobenzene-1,2-diol
    • 1,2-Benzenediol,3,4-dinitro
    • 3,4-Dinitro-1,2-benzenediol
    • 3,4-Dinitro-brenzcatechin
    • 3,4-Dinitrocatechol
    • 3,4-dinitro-pyrocatechol
    • BRN 3313828
    • SCHEMBL70085
    • 3,4-Dinitropyrocatechol
    • Q222995
    • Pyrocatechol, 3,4-dinitro-
    • DTXSID00174013
    • 20184-66-1
    • dinitrocatechol
    • 1,2-Benzenediol, 3,4-dinitro-
    • Inchi: 1S/C6H4N2O6/c9-4-2-1-3(7(11)12)5(6(4)10)8(13)14/h1-2,9-10H
    • InChI Key: YAVVHVRMNIDVOQ-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(=C1[N+](=O)[O-])[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 200.00700
  • Monoisotopic Mass: 200.006936
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 132

Experimental Properties

  • Density: 1.819
  • Boiling Point: 399.8°Cat760mmHg
  • Flash Point: 183.8°C
  • Refractive Index: 1.712
  • PSA: 132.10000
  • LogP: 1.96060

1,2-Benzenediol, 3,4-dinitro- (9CI) Customs Data

  • HS CODE:2908999090
  • Customs Data:

    China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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